5-((3-methoxybenzyl)oxy)-4-oxo-N-(4-sulfamoylphenyl)-4H-pyran-2-carboxamide

• IUPAC Name: 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-(4-sulfamoylphenyl)pyran-2-carboxamide
• InChI: InChI=1S/C20H18N2O7S/c1-27-15-4-2-3-13(9-15)11-28-19-12-29-18(10-17(19)23)20(24)22-14-5-7-16(8-6-14)30(21,25)26/h2-10,12H,11H2,1H3,(H,22,24)(H2,21,25,26)
• InChI Key: YPQXUQSDXHJBRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)COC2=COC(=CC2=O)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C20H18N2O7S
• Molecular Weight: 430.4 g/mol

Description

5-((3-methoxybenzyl)oxy)-4-oxo-N-(4-sulfamoylphenyl)-4H-pyran-2-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Characterization

Compounds with similar structural features, particularly those containing methoxybenzyl, sulfamoylphenyl, and pyran carboxamide moieties, have been synthesized and characterized, aiming at exploring their chemical properties and potential as scaffolds for further chemical modifications. For instance, the synthesis of new pyrazole and pyrazolopyrimidine derivatives has been reported, emphasizing the importance of such structural features in synthetic chemistry for generating novel compounds with potential biological activities (Hassan, Hafez, & Osman, 2014) (Hassan, Hafez, Osman, & Ali, 2015).

Biological Activity and Potential Therapeutic Uses

Several studies have focused on evaluating the biological activities of compounds with similar structures, particularly their cytotoxic, antimicrobial, and potential therapeutic applications. For example, derivatives of similar compounds have been assessed for their cytotoxic activity against various cancer cell lines, suggesting the potential utility of such compounds in anticancer research (Hassan, Hafez, Osman, & Ali, 2015). Additionally, the antimicrobial activities of novel pyrazole derivatives highlight the potential of these compounds in addressing microbial resistance (Raju et al., 2010).

Mechanistic Insights and Molecular Interactions

Research has also delved into the mechanistic aspects and molecular interactions of compounds with similar structures, aiming to understand their mode of action and optimize their biological activities. For example, the protective effects of oxyresveratrol imine derivatives against oxidative stress in neuronal cells suggest the antioxidant and neuroprotective potential of such compounds (Hur et al., 2013).

Mechanism of Action

Target of Action

It’s known that similar compounds have been used in the suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

It’s known that similar compounds have been used in the suzuki–miyaura coupling , where oxidative addition occurs with formally electrophilic organic groups, and transmetalation occurs with formally nucleophilic organic groups .

Biochemical Pathways

The compound likely affects the biochemical pathways involved in the Suzuki–Miyaura coupling . This process involves the conversion of the boron moiety into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .

Pharmacokinetics

It’s known that similar compounds have been used in the suzuki–miyaura coupling , which suggests that they are relatively stable, readily prepared, and generally environmentally benign .

Result of Action

It’s known that similar compounds have been used in the suzuki–miyaura coupling , which results in the formation of carbon–carbon bonds .

Action Environment

The compound’s action, efficacy, and stability are likely influenced by environmental factors such as air and moisture .